Cas no 10228-78-1 (Benzenamine, N-[(2,6-dimethylphenyl)methylene]-)

Benzenamine, N-[(2,6-dimethylphenyl)methylene]- structure
10228-78-1 structure
Product name:Benzenamine, N-[(2,6-dimethylphenyl)methylene]-
CAS No:10228-78-1
MF:C15H15N
MW:209.286
CID:2623318
PubChem ID:60028630

Benzenamine, N-[(2,6-dimethylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • (E)-1-(2,6-Dimethylphenyl)-N-phenylmethanimine
    • Benzenamine, N-[(2,6-dimethylphenyl)methylene]-
    • DTXSID40733486
    • 10228-78-1
    • Inchi: InChI=1S/C15H15N/c1-12-7-6-8-13(2)15(12)11-16-14-9-4-3-5-10-14/h3-11H,1-2H3
    • InChI Key: OHCCCYACFZIPNT-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 209.120449g/mol
  • Monoisotopic Mass: 209.120449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12.4Ų
  • Molecular Weight: 209.29g/mol

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